Cas no 87-20-7 (Isoamyl salicylate)

Isoamyl salicylate is an ester derived from salicylic acid and isoamyl alcohol, commonly used as a fragrance ingredient in perfumery and personal care formulations. It exhibits a floral, balsamic, and slightly herbal aroma, often employed to impart a warm, sweet, and long-lasting scent profile. The compound is valued for its stability, low volatility, and compatibility with a wide range of cosmetic and aromatic bases. Its non-reactive nature makes it suitable for use in soaps, lotions, and other products requiring consistent fragrance performance. Additionally, isoamyl salicylate is known for its mild antimicrobial properties, contributing to product preservation in certain applications.
Isoamyl salicylate structure
Isoamyl salicylate structure
Product Name:Isoamyl salicylate
CAS No:87-20-7
MF:C12H16O3
MW:208.253643989563
MDL:MFCD00020037
CID:34410
PubChem ID:87575643
Update Time:2025-05-19

Isoamyl salicylate Chemical and Physical Properties

Names and Identifiers

    • Isopentyl 2-hydroxybenzoate
    • Salicylic acid isoamyl ester
    • 3-Methylbutyl o-hydroxybenzoate
    • 3-Methylbutyl salicylate
    • Isoamyl o-hydroxybenzoate
    • Isoamyl Salicylate
    • Isoamyl Salicylate (contains 2-Methylbutyl Salicylate)
    • SALICYLIC ACID ISOAMYL ESTER (CONTAINS 2-METHYLBUTYL SALICYLATE)
    • Isopentyl 2-Hydroxybenzoate (contains 2-Methylbutyl Salicylate)
    • Isopentyl Salicylate (contains 2-Methylbutyl Salicylate)
    • Isopentyl salicylate
    • 3-Methylbutyl 2-hydroxybenzoate
    • Benzoic acid, 2-hydroxy-, 3-methylbutyl ester
    • Salicylic acid, isopentyl ester
    • Isopentyl o-hydroxybenzoate
    • Isopentyl-2-hydroxyphenyl methanoate
    • Sanfoin
    • Orchidee
    • Isoamyl salicylate (natural)
    • iso-amyl salicylate
    • FEMA No. 2084
    • Isoamylester kyseliny salicylove
    • Isopentyl alcohol, salicylate (8CI)
    • Salicylic acid, isopentyl ester (6CI, 8CI)
    • Isoamyl 2-hydroxybenzoate
    • NSC 7952
    • Isoamyl salicylate
    • MDL: MFCD00020037
    • Inchi: 1S/C12H16O3/c1-9(2)7-8-15-12(14)10-5-3-4-6-11(10)13/h3-6,9,13H,7-8H2,1-2H3
    • InChI Key: PMGCQNGBLMMXEW-UHFFFAOYSA-N
    • SMILES: O=C(C1C(O)=CC=CC=1)OCCC(C)C
    • BRN: 2580465

Computed Properties

  • Exact Mass: 208.11000
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 46.5
  • Surface Charge: 0
  • Tautomer Count: 4

Experimental Properties

  • Color/Form: Colorless liquid, sometimes yellowish, with a fragrance similar to clover and Zhilan
  • Density: 1.05
  • Boiling Point: 273°C
  • Flash Point: >110 ºC
  • Refractive Index: 1.507
  • PSA: 46.53000
  • LogP: 2.59510
  • Solubility: Soluble in ethanol \ ether, insoluble in water and glycerol
  • Merck: 5125
  • FEMA: 2084 | ISOAMYL SALICYLATE

Isoamyl salicylate Security Information

Isoamyl salicylate Customs Data

  • HS CODE:2918230000
  • Customs Data:

    China Customs Code:

    2918230000

    Overview:

    2918230000 Other salicylic acid esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918230000 other esters of salicylic acid and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Isoamyl salicylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
S0012-500ML
Isoamyl Salicylate (contains 2-Methylbutyl Salicylate)
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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abcr
AB141550-25 ml
Salicylic acid isoamyl ester (contains 2-Methylbutyl salicylate), 95%; .
87-20-7 95%
25 ml
€43.60 2024-04-16
abcr
AB141550-500 ml
Salicylic acid isoamyl ester (contains 2-Methylbutyl salicylate), 95%; .
87-20-7 95%
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Isoamyl salicylate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Alumina ,  Titania ,  Sulfate ;  3 h, 120 - 140 °C
Reference
Catalytic synthesis of isoamyl salicylate by the composite solid superacid SO42-/TiO2-Al2O3
Jin, Huafeng, Huaxue Shiji, 2003, 25(1), 37-39

Production Method 2

Reaction Conditions
1.1 Reagents: 1,5-Cyclooctadiene Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  2-[Di(tert-butyl)phosphino]-1,1′-binaphthyl Solvents: Mesitylene ;  20 h, 170 °C
2.1 Reagents: 1,5-Cyclooctadiene Solvents: Mesitylene ;  16 h, 150 °C
Reference
Hydroxyl-directed C-C bond activation of benzophenones for the O-acylation of phenols
Anderson, Constance B.; et al, Tetrahedron, 2022, 128,

Production Method 3

Reaction Conditions
1.1 Catalysts: Zirconium dioxide (zirconia supported in cordierite honeycomb monolith) ;  4 h, reflux
Reference
Catalytic synthesis of salicylate esters over cordierite honeycomb coated with Mo (VI)/ZrO2
Shyamsundar, Manjunatha; et al, Modern Research in Catalysis, 2013, 2(2), 39-41

Production Method 4

Reaction Conditions
1.1 Catalysts: Silica ,  Preyssler catalyst ;  3 min, 80 °C
Reference
Catalytic performance of nano-SiO2-supported Preyssler heteropolyacid in esterification of salicylic acid with aliphatic and benzylic alcohols
Bamoharram, Fatemeh F.; et al, Cuihua Xuebao, 2011, 32(5), 782-788

Production Method 5

Reaction Conditions
1.1 Reagents: 1,5-Cyclooctadiene Solvents: Mesitylene ;  16 h, 150 °C
Reference
Hydroxyl-directed C-C bond activation of benzophenones for the O-acylation of phenols
Anderson, Constance B.; et al, Tetrahedron, 2022, 128,

Production Method 6

Reaction Conditions
1.1 Reagents: 1,5-Cyclooctadiene Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  2-[Di(tert-butyl)phosphino]-1,1′-binaphthyl Solvents: Mesitylene ;  16 h, 170 °C
2.1 Reagents: 1,5-Cyclooctadiene Solvents: Mesitylene ;  16 h, 150 °C
Reference
Hydroxyl-directed C-C bond activation of benzophenones for the O-acylation of phenols
Anderson, Constance B.; et al, Tetrahedron, 2022, 128,

Production Method 7

Reaction Conditions
1.1 Catalysts: Zirconium dioxide ;  200 °C
Reference
Vapour phase transesterification over solid acids for the synthesis of isoamyl salicylate
D'Souza, Joyce; et al, Indian Journal of Chemical Technology, 2004, 11(3), 401-409

Isoamyl salicylate Raw materials

Isoamyl salicylate Preparation Products

Isoamyl salicylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87-20-7)Isoamyl o-hydroxybenzoate
Order Number:sfd19518
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87-20-7)isopentyl salicylate
Order Number:LE4616
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Isoamyl salicylate

Exploring Isoamyl Salicylate (CAS No. 87-20-7): A Versatile Fragrance Compound

Isoamyl salicylate, also known by its CAS number 87-20-7, is a widely used ester in the fragrance and flavor industry. This compound is prized for its sweet, floral, and slightly balsamic aroma, often reminiscent of orchids or clover. Its chemical structure combines salicylic acid and isoamyl alcohol, resulting in a stable and long-lasting scent profile. As consumer demand for natural-inspired fragrances grows, isoamyl salicylate has gained attention for its ability to mimic botanical notes while offering superior shelf-life compared to volatile essential oils.

One of the most searched questions about isoamyl salicylate is its safety profile. Extensive studies confirm its safety when used as directed in cosmetics and personal care products. Unlike some synthetic musks, it doesn’t bioaccumulate and is approved by regulatory bodies like IFRA and the EU Cosmetics Regulation. Recent trends show increasing interest in "isoamyl salicylate in clean beauty" formulations, as it bridges the gap between synthetic reliability and natural olfactory appeal. Perfumers often describe it as a "warm floral fixative" that enhances middle notes in compositions.

The production process of CAS 87-20-7 involves esterification under controlled conditions, with modern manufacturers emphasizing green chemistry principles. This aligns with the industry’s shift toward sustainable fragrance ingredients, a hot topic in cosmetic chemistry forums. Analytical techniques like GC-MS and HPLC ensure batch-to-batch consistency, addressing another frequent consumer concern about "fragrance ingredient purity". When compared to similar esters like benzyl salicylate, isoamyl salicylate offers distinct advantages in certain applications due to its unique volatility pattern.

In practical applications, isoamyl salicylate shines in several product categories. It’s a staple in "floral perfume bases", particularly for lilac, carnation, and orchid accords. Recent market analyses reveal growing use in home fragrance products, where its stability under heat makes it ideal for candle formulations. The "long-lasting fragrance effect" of this compound makes it valuable in hair care products, where scent retention on fibers is crucial. Formulators appreciate its compatibility with both polar and non-polar systems, simplifying emulsion development.

Emerging research directions for 87-20-7 include its potential as a solvent in novel delivery systems and its behavior in various pH environments. These studies respond to industry demands for multifunctional ingredients. While not a new compound, innovation in application methods has renewed interest in this workhorse material. Perfumers experimenting with "sustainable fragrance design" often combine it with upcycled botanical extracts to create modern, eco-conscious scent profiles.

Storage and handling of isoamyl salicylate require standard chemical precautions, though its low volatility reduces workplace exposure risks. Technical datasheets emphasize protection from strong oxidizers and extreme temperatures. These practical considerations address another cluster of frequent searches about "fragrance ingredient storage best practices". Properly stored material maintains its characteristic odor profile for years, making it economically attractive for inventory planning.

The global market for isoamyl salicylate reflects broader trends in specialty chemicals. Asia-Pacific shows particularly strong growth, driven by expanding personal care industries. Regulatory landscapes continue to evolve, with recent focus on detailed labeling requirements. This has spurred innovation in analytical methods to detect and quantify CAS 87-20-7 in complex matrices, answering formulators’ needs for precise documentation.

Future applications may leverage isoamyl salicylate’s physicochemical properties beyond fragrance. Preliminary studies explore its film-forming characteristics and plasticizing effects, suggesting potential in functional coatings. Such multidisciplinary research exemplifies how traditional fragrance ingredients can find new roles in green material science. As consumers increasingly value transparency, comprehensive data on this well-established compound positions it favorably against newer, less-characterized alternatives.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:87-20-7)Isoamyl o-hydroxybenzoate
sfd19518
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87-20-7)isopentyl salicylate
LE4616
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email